Cas no 37469-99-1 (12-(9-anthroyl)stearic acid)

• Product name: 12-(9-anthroyl)stearic acid
• CAS No: 37469-99-1
• MF: C₃₃H₄₄O₃
• MW: 488.70067024231
• CID: 922314
• PubChem ID: 65406

12-(9-anthroyl)stearic acid Chemical and Physical Properties

Names and Identifiers

• 12-(9-anthroyl)stearic acid
• 12-(anthracene-9-carbonyl)octadecanoic acid
• DTXSID50958562
• Anthroylstearic acid
• 37469-99-1
• 9-Anthracenetridecanoic acid, .lambda.-hexyl-mu-oxo-
• SCHEMBL9690237

• Inchi： InChI=1S/C33H44O3/c1-2-3-4-11-18-26(19-12-9-7-5-6-8-10-13-24-31(34)35)33(36)32-29-22-16-14-20-27(29)25-28-21-15-17-23-30(28)32/h14-17,20-23,25-26H,2-13,18-19,24H2,1H3,(H,34,35)
• InChI Key： JMMLWELOFXAQEI-UHFFFAOYSA-N
• SMILES： CCCCCCC(CCCCCCCCCCC(=O)O)C(=O)C1=C2C=CC=CC2=CC3=CC=CC=C31

Computed Properties

• Exact Mass: 488.32922
• Monoisotopic Mass: 488.32904526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 36
• Rotatable Bond Count: 18
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37